Cas no 654-09-1 (2,6-Difluoro-4-methylanisole)

• Product name: 2,6-Difluoro-4-methylanisole
• CAS No: 654-09-1
• MF: C₈H₈F₂O
• MW: 158.145329475403
• CID: 5004454
• PubChem ID: 20621526

2,6-Difluoro-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-methylanisole
• 1,3-difluoro-2-methoxy-5-methylbenzene

• Inchi： 1S/C8H8F2O/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
• InChI Key： LLLKVANSXIBZRR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1OC)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,6-Difluoro-4-methylanisole

Exploring 2,6-Difluoro-4-methylanisole (CAS No. 654-09-1): Properties, Applications, and Market Insights

2,6-Difluoro-4-methylanisole (CAS No. 654-09-1) is a fluorinated aromatic ether compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound features two fluorine atoms at the 2 and 6 positions and a methyl group at the 4 position of an anisole ring. Its chemical formula is C₈H₈F₂O, and it is often referred to as 2,6-DFMA in scientific literature. The growing interest in fluorinated compounds for their enhanced stability and reactivity makes 2,6-Difluoro-4-methylanisole a subject of extensive research.

The physical and chemical properties of 2,6-Difluoro-4-methylanisole contribute to its versatility. It typically appears as a colorless to pale yellow liquid with a mild aromatic odor. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane but is sparingly soluble in water. Its boiling point ranges between 180-185°C, and it has a molecular weight of 158.15 g/mol. The presence of fluorine atoms enhances its electron-withdrawing properties, making it valuable in synthetic chemistry for constructing complex molecular architectures.

One of the primary applications of 2,6-Difluoro-4-methylanisole is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in developing fluorinated drug candidates, particularly in antiviral and anticancer therapies. The compound's ability to improve metabolic stability and bioavailability in drug molecules has made it a focal point in medicinal chemistry. Additionally, its role in agrochemical formulations, such as herbicides and fungicides, highlights its importance in modern agriculture.

The demand for 2,6-Difluoro-4-methylanisole is closely tied to advancements in green chemistry and sustainable manufacturing. With increasing regulatory pressure to reduce environmental impact, industries are seeking eco-friendly synthesis routes for fluorinated compounds. Recent studies have explored catalytic methods and solvent-free reactions to produce 2,6-DFMA with higher yields and lower waste generation. These innovations align with global trends toward sustainable chemical production and circular economy principles.

From a market perspective, the global supply chain for 2,6-Difluoro-4-methylanisole is expanding, driven by rising demand in Asia-Pacific and North America. Major chemical manufacturers are investing in capacity expansion to meet the needs of pharmaceutical and agrochemical sectors. Pricing trends indicate moderate growth, influenced by raw material availability and production costs. Analysts project a steady compound annual growth rate (CAGR) for fluorinated intermediates like 2,6-DFMA over the next decade.

For researchers and industry professionals, understanding the safety and handling of 2,6-Difluoro-4-methylanisole is crucial. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe laboratory and industrial practices. Regulatory compliance, including REACH and TSCA registrations, ensures its legal use across global markets.

In conclusion, 2,6-Difluoro-4-methylanisole (CAS No. 654-09-1) represents a critical building block in modern chemistry. Its applications in pharmaceuticals, agrochemicals, and material science underscore its industrial relevance. As innovation in fluorination techniques progresses, this compound is poised to play an even greater role in addressing challenges across multiple sectors. For those seeking high-purity 2,6-DFMA, partnering with reputable suppliers ensures quality and consistency for research and commercial applications.